Cas no 579-39-5 (1,2-Bis(4-fluorophenyl)ethane-1,2-dione)

• Product Name: 1,2-Bis(4-fluorophenyl)ethane-1,2-dione
• CAS No: 579-39-5
• MF: C₁₄H₈F₂O₂
• MW: 246.208930969238
• MDL: MFCD00134541
• CID: 82565
• PubChem ID: 123072
• Update Time: 2025-04-18

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(4-fluorophenyl)ethane-1,2-dione
• 4,4-Difluorodibenzoyl
• 4,4-Fluorobenzil
• 4,4'-Difluorobenzil
• 4,4-Difluorobenzil
• 4,4'-Difluorobibenzoyl
• 4,4'-Difluorodibenzoyl
• p,p'-Difluorobenzil
• Ethanedione, bis(4-fluorophenyl)-
• 1,2-Ethanedione, 1,2-bis(4-fluorophenyl)-
• BRKULQOUSCHDGS-UHFFFAOYSA-N
• 1,2-Bis(4-fluorophenyl)-1,2-ethanedione
• difluorobenzil
• C14H8F2O2
• 4,4'difluorobenzil
• PubChem7683
• Benzil-based compound, 8
• BDBM22730
• SCHEMBL716295
• CHEMBL192410
• FT-0617047
• 579-39-5
• Z85921961
• bis(4-Fluorophenyl) ethanedione
• AKOS001076199
• SR-01000065846-1
• A831677
• 4,4'-Difluorobenzil, 98%
• SY048352
• D2292
• BP-13427
• InChI=1/C14H8F2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8
• EN300-12758
• PS-11065
• bis(4-fluorophenyl)ethane-1,2-dione
• DTXSID3060374
• (E)-1,2-Bis(4-fluorophenyl)ethane-1,2-dione
• CS-0141519
• 4,4 inverted exclamation mark -Difluorobenzil
• MFCD00134541
• SR-01000065846
• 1,2-Bis(4-fluorophenyl)-1,2-ethanedione #
• PD179159
• 1,2-bis(4-fluorophenyl)-ethane-1,2-dione

• MDL： MFCD00134541
• Inchi： 1S/C14H8F2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： BRKULQOUSCHDGS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)F)=O)=O
• BRN： 1971736

Computed Properties

• Exact Mass: 246.04900
• Monoisotopic Mass: 246.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120.0 to 124.0 deg-C
• Boiling Point: 370.2 °C at 760 mmHg
• Flash Point: 141.5 °C
• Refractive Index: 1.562
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water.
• PSA: 34.14000
• LogP: 3.03040

1,2-Bis(4-fluorophenyl)ethane-1,2-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：T
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides